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Compound of Interest

Compound Name: 8-Fluoro-1-tetralone

Cat. No.: B1339802 Get Quote

Essential Safety and Handling Guide for 8-Fluoro-1-
tetralone
Disclaimer: A specific Safety Data Sheet (SDS) for 8-Fluoro-1-tetralone was not located. The

following guidance is based on the safety data for the structurally similar compound 7-Fluoro-1-

tetralone and the parent compound 1-tetralone. It is imperative to treat 8-Fluoro-1-tetralone
with at least the same level of caution as these related compounds.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 8-Fluoro-1-tetralone. The

procedural steps outlined are designed to ensure the safe management of this compound

within a laboratory setting.
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Property Value Reference

Chemical Name 8-Fluoro-1-tetralone N/A

Synonyms
8-Fluoro-3,4-

dihydronaphthalen-1(2H)-one
N/A

Molecular Formula C₁₀H₉FO [1]

Molecular Weight 164.18 g/mol [1]

Appearance

White to off-white crystals

(based on 7-Fluoro-1-

tetralone)

[1]

Melting Point
62-68 °C (for 7-Fluoro-1-

tetralone)
[1]

Boiling Point
127 °C @ 13 mmHg (for 1-

Tetralone)
[2]

Flash Point
> 110 °C (> 230 °F) (for 1-

Tetralone)
[2]

Solubility
Insoluble in water (for 1-

Tetralone)
[2]

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation (based on

similar compounds)

[3][4]

Operational Plan: Handling 8-Fluoro-1-tetralone
A systematic approach is crucial when handling 8-Fluoro-1-tetralone to minimize exposure

and ensure laboratory safety.

Engineering Controls
Ventilation: Always handle 8-Fluoro-1-tetralone in a certified chemical fume hood to

minimize inhalation of any dust or vapors.[4][5]
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Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA 29

CFR 1910.133 or European Standard EN166.[2][6] A face shield may be necessary for

procedures with a high risk of splashing.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for any signs of degradation or puncture before use.[3][5]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[4][6] For extensive handling, consider long-sleeved clothing.[3]

Respiratory Protection: If engineering controls are insufficient or during large-scale

operations, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][6]

Handling Procedures
Pre-use:

Read and understand the safety information for similar compounds.

Ensure all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly.

During Use:

Avoid direct contact with skin, eyes, and clothing.[7]

Prevent the formation of dust and aerosols.[8]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[7][9]

Post-use:
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Wash hands thoroughly after handling the compound.[7]

Decontaminate the work surface.

Properly store or dispose of the chemical.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from incompatible materials such as strong oxidizing agents.[2][3]

The recommended storage temperature for 7-Fluoro-1-tetralone is 2 - 8 °C.[8]

Disposal Plan for 8-Fluoro-1-tetralone
As a halogenated organic compound, 8-Fluoro-1-tetralone and its contaminated materials

must be disposed of as hazardous waste.

Waste Segregation
Crucial Step: Do not mix halogenated organic waste with non-halogenated waste streams.

[10]

Keep separate from incompatible waste such as acids, bases, or oxidizers.[10]

Waste Collection and Containerization
Solid Waste: Collect pure 8-Fluoro-1-tetralone and any contaminated solids (e.g., paper

towels, gloves) in a designated, sealable container clearly labeled for halogenated organic

solids.[10]

Liquid Waste: If dissolved in a solvent, collect in a designated container for halogenated

organic liquid waste.[10]

Contaminated PPE: Place disposable gloves and other contaminated items in a sealed

plastic bag or container labeled for solid hazardous waste.[10]

Labeling
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All waste containers must be clearly labeled with:

The full chemical name: "8-Fluoro-1-tetralone".[10]

The words "Hazardous Waste".[10]

A clear indication that it is a "Halogenated Organic Compound".[10]

Storage of Waste
Store waste containers in a designated, well-ventilated area.

Keep containers tightly closed except when adding waste.[10]

It is advisable to use secondary containment to prevent spills.[10]

Final Disposal
Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal service.[10]

Never dispose of 8-Fluoro-1-tetralone down the drain or in the regular trash.[10]

Workflow and Logical Relationships
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Safe Handling Workflow for 8-Fluoro-1-tetralone
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Caption: Workflow for the safe handling and disposal of 8-Fluoro-1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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